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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two key fungicides, picarbutrazox and
cyazofamid, for the control of downy mildew, a significant threat to a wide range of agricultural
crops. This analysis is based on available experimental data to assist in informed decision-
making for disease management strategies and future research and development.

Executive Summary

Picarbutrazox is a novel fungicide with a unique mode of action, offering a valuable tool for
resistance management.[1][2] Cyazofamid is a well-established fungicide with proven efficacy
against oomycete pathogens.[3] Experimental data indicates that both fungicides provide
effective control of downy mildew. In studies on cucurbits, picarbutrazox demonstrated high
levels of disease control, comparable to that of commercial standards, including cyazofamid.[1]

Mode of Action

Picarbutrazox: Classified under the Fungicide Resistance Action Committee (FRAC) group
Ul7, picarbutrazox possesses a novel and not fully elucidated mode of action.[1][2] It is
theorized to disrupt the biosynthesis of phospholipids, which interferes with the normal
functioning of the pathogen's cellular membrane.[4] This unique mechanism of action makes it
a critical component in fungicide resistance management programs, as it shows no known
cross-resistance with other oomycete-targeting fungicides.[4]
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Cyazofamid: Belonging to the quinone inside inhibitor (Qil) group of fungicides (FRAC group
21), cyazofamid targets the mitochondrial respiratory chain in oomycetes.[3][5] Specifically, it
blocks electron transfer at the Qi center of the cytochrome bcl complex (Complex Ill), thereby
inhibiting ATP production and disrupting the pathogen's energy supply.[3][5]

Comparative Efficacy

The following tables summarize the available quantitative data on the performance of
picarbutrazox and cyazofamid in controlling downy mildew.

Table 1: Efficacy of Picarbutrazox and Cyazofamid against Cucurbit Downy Mildew
(Pseudoperonospora cubensis)

Disease Control

Fungicide Application Rate (%) Data Source
(V]
) Not specified in

Picarbutrazox 90-96 [1]

summary
) Not specified in As effective as

Cyazofamid ] [1]

summary picarbutrazox

Source: Data derived from field trials in Michigan under moderate to high disease pressure.[1]

Table 2: Efficacy of Picarbutrazox against Grape Downy Mildew (Plasmopara viticola)
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Pooled Pooled
Treatment Marketable Marketable
. Percent Percent ) .
(Picarbutrazox ) . Yield (t/ha) - Yield (t/ha) -
Disease Index Disease Index . )
100 SC) ] . Nashik Sangli
(PDI) - Nashik (PDI) - Sangli
500 ml/ha 15.83 12.45 21.35 22.18
750 ml/ha 12.57 9.89 23.12 23.94
1000 ml/ha 10.94 7.91 24.03 24.87
1250 ml/ha 9.31 7.13 24.87 25.31
Untreated
68.42 59.78 15.21 16.89
Control

Source: Field trials conducted over two seasons in Nashik and Sangli districts of Maharashtra,
India.[4]

Experimental Protocols

Cucurbit Downy Mildew Efficacy Trials (as summarized in Regulations.gov):[1]

Objective: To compare the efficacy of picarbutrazox with commercial standard fungicides,
including cyazofamid, for the control of downy mildew on cucurbits.

o Locations: Field trials were conducted in Michigan.
o Disease Pressure: Moderate to high.

» Treatments: Picarbutrazox was applied and its performance was compared against a range
of commercial standards which included cyazofamid, ametoctradin + dimethomorph, and
fluopicolide. Specific application rates and intervals were not detailed in the summary
document.

o Assessment: Disease control was evaluated as a percentage.

Grape Downy Mildew Efficacy Trial:[4]
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o Objective: To evaluate the bio-efficacy of different concentrations of Picarbutrazox 9.53 %
w/w (100 SC) against grape downy mildew.

» Pathogen:Plasmopara viticola.

o Experimental Design: Field trials were conducted over two seasons (2017-18 and 2018-19)
at two locations in Maharashtra, India (Nashik and Sangli).

o Treatments: Four different application rates of Picarbutrazox 100 SC (500, 750, 1000, and
1250 ml/ha) were compared with an untreated control.

o Application: A total of four foliar sprays were applied, with the first being preventive and the
subsequent three being curative, initiated upon the first appearance of disease symptoms.

» Data Collection:
o Percent Disease Index (PDI): Disease severity was recorded on leaves.
o Marketable Yield: The yield of grapes in tonnes per hectare (t/ha) was measured.

» Phytotoxicity: Observations for any phytotoxic effects on the grapevines were also recorded.

Visualizing Methodologies and Pathways
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Caption: Experimental workflow for fungicide efficacy trials.
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Caption: Proposed mode of action of Picarbutrazox.
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Caption: Mode of action of Cyazofamid in the mitochondrion.
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Conclusion

Both picarbutrazox and cyazofamid are highly effective fungicides for the control of downy
mildew. Picarbutrazox's novel mode of action provides a much-needed tool for resistance
management, and its efficacy is comparable to established fungicides like cyazofamid.
Researchers and professionals in drug development should consider the integration of
picarbutrazox into disease management programs to enhance sustainability and mitigate the
evolution of fungicide resistance. Further head-to-head comparative studies under various
environmental conditions and on different crops would be beneficial to refine application
strategies and maximize the utility of both active ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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